Cas no 140946-53-8 (5-Isoxazolecarboxylic acid, 4,5-dihydro-3-phenyl-, 1-methylethyl ester)

• Product Name: 5-Isoxazolecarboxylic acid, 4,5-dihydro-3-phenyl-, 1-methylethyl ester
• CAS No: 140946-53-8
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 1308739
• Update Time: 2024-08-04

5-Isoxazolecarboxylic acid, 4,5-dihydro-3-phenyl-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarboxylic acid, 4,5-dihydro-3-phenyl-, 1-methylethyl ester

• Inchi： 1S/C13H15NO3/c1-9(2)16-13(15)12-8-11(14-17-12)10-6-4-3-5-7-10/h3-7,9,12H,8H2,1-2H3
• InChI Key： JRWUNKLHUROBRG-UHFFFAOYSA-N
• SMILES： O1C(C(OC(C)C)=O)CC(C2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 233.10525

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 319.4±52.0 °C(Predicted)
• PSA: 47.89